![molecular formula C17H28O2 B025232 Ethyl trans,trans-farnesoate CAS No. 19954-66-6](/img/structure/B25232.png)
Ethyl trans,trans-farnesoate
Overview
Description
Ethyl trans,trans-farnesoate (ETAF) is a natural hormone found in crustaceans and insects. It is a sesquiterpenoid ester produced by the corpora allata glands. ETAF plays a vital role in the regulation of growth, reproduction, and development in crustaceans and insects. In recent years, ETAF has been studied for its potential applications in scientific research.
Mechanism of Action
Ethyl trans,trans-farnesoate acts as a hormone in crustaceans and insects, regulating various physiological processes such as growth, reproduction, and development. It binds to specific receptors in the target cells, leading to the activation of signaling pathways that regulate gene expression. The mechanism of action of this compound is complex and varies depending on the target cell and species.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects on crustaceans and insects. It regulates the synthesis of juvenile hormone, which is essential for the regulation of growth and development. This compound also regulates the synthesis of ecdysteroids, which are essential for the regulation of molting and metamorphosis. In addition, this compound has been shown to regulate the synthesis of vitellogenin, a protein essential for reproduction in female insects.
Advantages and Limitations for Lab Experiments
Ethyl trans,trans-farnesoate has several advantages for laboratory experiments. It is a natural hormone, making it more biologically relevant than synthetic hormones. This compound can also be synthesized in large quantities, making it more accessible for scientific research. However, there are also limitations to using this compound in laboratory experiments. It is only found in crustaceans and insects, limiting its applicability to other species. In addition, the mechanism of action of this compound is complex, making it difficult to study.
Future Directions
There are several future directions for the study of Ethyl trans,trans-farnesoate. One direction is the development of this compound as a potential alternative to chemical pesticides in agriculture. Another direction is the study of this compound in other species, such as mammals, to understand its potential applications in human health. The development of new methods for the synthesis and purification of this compound is also an area of future research. Overall, the study of this compound has the potential to contribute to a better understanding of the regulation of growth, development, and reproduction in animals.
Scientific Research Applications
Ethyl trans,trans-farnesoate has been studied extensively for its potential applications in scientific research. It has been used as a model hormone to study the regulation of growth and development in crustaceans and insects. This compound has also been studied for its potential applications in agricultural pest control. Several studies have shown that this compound can regulate the reproduction and development of agricultural pests, making it a potential alternative to chemical pesticides.
properties
CAS RN |
19954-66-6 |
---|---|
Molecular Formula |
C17H28O2 |
Molecular Weight |
264.4 g/mol |
IUPAC Name |
ethyl (2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienoate |
InChI |
InChI=1S/C17H28O2/c1-6-19-17(18)13-16(5)12-8-11-15(4)10-7-9-14(2)3/h9,11,13H,6-8,10,12H2,1-5H3/b15-11+,16-13+ |
InChI Key |
RAVLTUCAFRTDRY-NWFDBUFXSA-N |
Isomeric SMILES |
CCOC(=O)/C=C(\C)/CC/C=C(\C)/CCC=C(C)C |
SMILES |
CCOC(=O)C=C(C)CCC=C(C)CCC=C(C)C |
Canonical SMILES |
CCOC(=O)C=C(C)CCC=C(C)CCC=C(C)C |
synonyms |
(2E,6E)-3,7,11-Trimethyl-2,6,10-dodecatrienoic acid ethyl ester |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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